Cas no 40203-73-4 (Cyclopentylideneacetic acid methyl ester)

• Product Name: Cyclopentylideneacetic acid methyl ester
• CAS No: 40203-73-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 860463
• Update Time: 2026-04-29

Cyclopentylideneacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentylideneacetic acid methyl ester
• ACETIC ACID, CYCLOPENTYLIDENE-, METHYL ESTER
• methyl 2-cyclopentylideneacetate
• cyclopentyliden-acetic acid methyl ester
• Cyclopentyliden-essigsaeure-methylester
• EINECS 254-837-3
• Methyl cyclopentylideneacetate

Computed Properties

• Exact Mass: 140.08400

Experimental Properties

• PSA: 26.30000
• LogP: 1.65980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Cyclopentylideneacetic acid methyl ester

Recent Advances in the Application of Cyclopentylideneacetic Acid Methyl Ester (CAS: 40203-73-4) in Chemical Biology and Pharmaceutical Research

Cyclopentylideneacetic acid methyl ester (CAS: 40203-73-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopentylidene and ester functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. The unique structural features of this compound enable its participation in diverse chemical reactions, making it a valuable tool for medicinal chemists.

One of the most notable advancements in the use of Cyclopentylideneacetic acid methyl ester is its role in the synthesis of prostaglandin analogs. Prostaglandins are lipid compounds with significant physiological effects, and their synthetic analogs have been investigated for therapeutic applications. Researchers have demonstrated that the cyclopentylidene moiety in this compound can mimic the cyclopentane ring found in natural prostaglandins, facilitating the design of novel analogs with improved pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted the successful incorporation of this compound into a series of prostaglandin E2 analogs, which exhibited enhanced stability and bioavailability compared to their natural counterparts.

In addition to its applications in prostaglandin synthesis, Cyclopentylideneacetic acid methyl ester has been employed in the development of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a precursor for the synthesis of cyclooxygenase-2 (COX-2) inhibitors. The researchers utilized the ester group for further functionalization, leading to the discovery of a new class of COX-2 inhibitors with reduced gastrointestinal side effects. This finding underscores the potential of Cyclopentylideneacetic acid methyl ester in addressing the limitations of existing anti-inflammatory drugs.

Another promising area of research involves the application of Cyclopentylideneacetic acid methyl ester in cancer therapeutics. A 2022 study in the European Journal of Medicinal Chemistry described its use in the synthesis of cyclopentane-containing derivatives that selectively target cancer cell lines. The study revealed that these derivatives exhibited potent cytotoxic activity against breast and lung cancer cells while showing minimal toxicity to normal cells. The researchers attributed this selectivity to the unique conformational flexibility of the cyclopentylidene group, which allows for optimal interactions with cancer-specific molecular targets.

Recent advancements in synthetic methodologies have further expanded the utility of Cyclopentylideneacetic acid methyl ester. For instance, a 2023 publication in Organic Letters introduced a novel catalytic asymmetric synthesis route for this compound, enabling the production of enantiomerically pure derivatives. This breakthrough is particularly significant for pharmaceutical applications, as the biological activity of chiral compounds often depends on their stereochemistry. The ability to access optically pure Cyclopentylideneacetic acid methyl ester derivatives opens new avenues for the development of more effective and safer drugs.

In conclusion, Cyclopentylideneacetic acid methyl ester (CAS: 40203-73-4) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications, ranging from prostaglandin analog synthesis to the development of anti-inflammatory and anticancer agents, highlight its versatility and potential. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an even greater role in the discovery of next-generation therapeutics. Future research should focus on exploring its utility in other therapeutic areas and optimizing its derivatives for clinical translation.